Cas no 67914-85-6 (cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol)

• Product Name: cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol
• CAS No: 67914-85-6
• MF: C₁₃H₁₃Cl₂N₃O₃
• MW: 330.166620969772
• CID: 518197
• PubChem ID: 759880
• Update Time: 2025-10-21

cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol,2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-, (2R,4S)-rel-
• cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol
• EINECS 267-747-4
• [(2S,4R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methanol
• 67914-85-6
• NS00056269
• SCHEMBL8474047
• ((2S,4R)-2-((1H-1,2,4-Triazol-1-yl)methyl)-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl)methanol

• Inchi： 1S/C13H13Cl2N3O3/c14-9-1-2-11(12(15)3-9)13(6-18-8-16-7-17-18)20-5-10(4-19)21-13/h1-3,7-8,10,19H,4-6H2/t10-,13-/m1/s1
• InChI Key： NKUOWQPBYUKRIM-ZWNOBZJWSA-N
• SMILES： ClC1C=C(C=CC=1[C@]1(CN2C=NC=N2)OC[C@@H](CO)O1)Cl

Computed Properties

• Exact Mass: 329.033397
• Monoisotopic Mass: 329.033397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.56
• Boiling Point: 519.4°Cat760mmHg
• Flash Point: 267.9°C
• Refractive Index: 1.664

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol

CAS No 67914-85-6: cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol

The compound cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol, identified by the CAS registry number 67914-85-6, is a chemically synthesized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals.

The molecular structure of this compound is characterized by a central 1,3-dioxolane ring system, which is a five-membered cyclic ether. Attached to this ring are two key substituents: a 2,4-dichlorophenyl group and a 1H-1,2,4-triazolylmethyl group. The configuration of these substituents in the cis arrangement is critical for the compound's properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of new drug candidates. Its unique combination of functional groups makes it an attractive target for researchers exploring novel therapeutic agents. For instance, the presence of the triazole ring is known to confer stability and bioavailability to molecules, which are essential traits for drug candidates.

In addition to its potential pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The dichlorophenyl group contributes to the compound's ability to interact with biological systems, making it a promising candidate for use in pesticides or herbicides. However, further research is needed to fully understand its efficacy and safety profile in these applications.

The synthesis of cis-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolane-4-methanol involves a multi-step process that requires precise control over reaction conditions to achieve the desired cis configuration. Researchers have reported several methods for synthesizing this compound, each with its own advantages and challenges.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Scientists have explored the use of this molecule as a carrier for delivering therapeutic agents to specific tissues or cells. The dioxolane ring system has been shown to enhance the molecule's ability to encapsulate and release drugs in a controlled manner.

Moreover, environmental scientists have begun investigating the environmental fate and toxicity of this compound. Understanding its behavior in natural ecosystems is crucial for assessing its potential impact on human health and the environment. Initial studies suggest that the compound undergoes slow degradation under environmental conditions, which raises concerns about its persistence in ecosystems.

In conclusion, CAS No 67914-85-6 represents a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an ideal candidate for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.